Cas no 2734774-83-3 ((2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone)

• Product Name: (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone
• CAS No: 2734774-83-3
• MF: C₁₂H₁₃F₂NOS
• MW: 257.30
• CID: 5079776
• Update Time: 2026-03-01

(2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H13F2NOS/c1-8-2-3-9(11(14)10(8)13)12(16)15-4-6-17-7-5-15/h2-3H,4-7H2,1H3
• InChI Key： BPZJOVNWHKAHPB-UHFFFAOYSA-N
• SMILES： C1(=C(C=CC(C)=C1F)C(=O)N1CCSCC1)F

Additional information on (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone

Comprehensive Overview of (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone (CAS No. 2734774-83-3)

(2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone, with the CAS number 2734774-83-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiomorpholine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both difluoro and methyl substituents on the phenyl ring, combined with the thiomorpholino moiety, contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone has surged due to their enhanced metabolic stability and bioavailability. These attributes are critical in the development of next-generation therapeutics, particularly in oncology and CNS disorders. The compound's thiomorpholine core is also a key structural motif in protease inhibitors and kinase modulators, aligning with current trends in targeted drug design.

From a synthetic chemistry perspective, CAS 2734774-83-3 exemplifies the growing importance of heterocyclic ketones in medicinal chemistry. Its electron-withdrawing fluorine atoms and lipophilic thiomorpholine group offer tunable reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. Researchers frequently search for "fluorinated thiomorpholine derivatives" or "methanone applications in drug discovery," reflecting the compound's relevance in cutting-edge research.

Beyond pharmaceuticals, (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone has potential applications in agrochemicals, where its structural features could contribute to novel pesticide formulations. The difluoro-methylphenyl moiety is particularly valued for its ability to enhance compound penetration through plant cuticles, addressing modern challenges in crop protection. This dual utility in life sciences underscores why queries like "thiomorpholino methanone synthesis" and "fluorinated ketones in agriculture" are trending in scientific databases.

Analytical characterization of 2734774-83-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research applications. The compound's stability under physiological conditions makes it a reliable candidate for in vitro and in vivo studies, further driving its adoption in preclinical pipelines. As the scientific community increasingly focuses on sustainable chemistry, efficient synthetic routes for this compound are also being explored to minimize environmental impact.

In summary, (2,3-difluoro-4-methylphenyl)(thiomorpholino)methanone (CAS 2734774-83-3) represents a convergence of innovation in fluorination strategies and heterocyclic chemistry. Its multifaceted applications—from drug development to agrochemicals—position it as a valuable asset for researchers tackling global challenges in health and food security. With ongoing advancements in computational molecular modeling and green synthesis, this compound is poised to remain at the forefront of scientific inquiry.